Cas no 2308475-30-9 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2308475-30-9
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6285091
• PubChem ID: 165447334
• Update Time: 2025-06-30

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-(thiophen-2-yl)acetic acid
• EN300-1579019
• 2308475-30-9

• Inchi： 1S/C27H28N2O5S/c1-16(2)22(14-24(30)29-25(26(31)32)23-12-7-13-35-23)28-27(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-13,16,21-22,25H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t22-,25?/m1/s1
• InChI Key： ZNEJYGGTBQQITE-UFUCKMQHSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid

Compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic Acid (CAS No. 2308475-30-9)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2308475-30-9) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound, characterized by its complex structure, has garnered attention due to its unique properties and promising applications in drug development.

The chemical structure of this compound is notable for its stereochemistry at the chiral center (R configuration at the 3rd position), which plays a critical role in its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group highlights its utility in peptide synthesis, where it serves as a protective group for amino acids. Additionally, the thiophene moiety contributes to its aromaticity and potential for interaction with biological targets.

Recent studies have explored the role of this compound in various therapeutic areas, including cancer treatment and inflammation modulation. Researchers have reported that the compound exhibits selective binding to certain receptors, making it a promising candidate for drug design. Furthermore, its ability to modulate enzyme activity has been investigated, suggesting potential applications in enzyme inhibition.

In terms of synthesis, the compound is typically prepared through a multi-step process involving peptide coupling reactions and stereochemical control. The use of Fmoc protection ensures high yields and purity during the synthesis. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and purity.

The integration of this compound into medicinal chemistry pipelines has been facilitated by its compatibility with modern drug discovery tools. For instance, computational modeling has been used to predict its binding affinity to target proteins, aiding in the optimization of its pharmacokinetic properties. Preclinical studies have demonstrated favorable bioavailability and minimal toxicity, further supporting its potential as a therapeutic agent.

Moreover, the compound's structural features make it amenable to further modification, allowing researchers to explore analogs with enhanced efficacy or reduced side effects. This flexibility underscores its value as a lead compound in drug development programs.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2308475-30-) represents a significant advancement in organic chemistry with broad implications for therapeutic innovation. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in the ongoing quest for novel pharmaceutical agents.